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Compound of Interest

Compound Name: SKF 104976

Cat. No.: B1681005

Essential Safety and Logistical Information for Disposal and Recycling

Initial research indicates that "SKF 104976" refers to an SKF Drive End Alternator Bearing for a
1975-1978 Volvo 244, a mechanical component, rather than a chemical substance. Therefore,
the disposal procedures outlined below pertain to a used automotive part and focus on material
recycling and environmentally responsible handling, not on chemical waste protocols. The
primary goal is to follow the waste hierarchy of Reduce, Reuse, and Recycle.[1]

Initial Handling and Inspection

Before disposal, the bearing should be removed from the alternator assembly. Wear
appropriate personal protective equipment (PPE), such as gloves, to protect from residual
grease and sharp edges.

Step-by-Step Inspection for Reuse Potential:

e Visual Examination: Inspect the bearing for significant damage, such as cracks, fractures, or
extensive corrosion.

» Functional Check: If possible, assess the bearing's smoothness of rotation. Any grinding,
roughness, or excessive play indicates that it is at the end of its service life.

» Consultation for Remanufacturing: SKF recommends having a used bearing inspected by an
SKF Application Engineer or a bearing specialist to determine if it is a candidate for
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remanufacturing.[1][2] SKF has specialized remanufacturing services that can extend the life
of bearings, which is the most environmentally and economically sound option.[1][3][4]

Component Material Breakdown and Disposal Path

If the bearing is deemed unsuitable for reuse or remanufacturing, the next step is recycling.
Bearings are primarily made of high-quality steel that can be recycled almost indefinitely.[2] The
following table summarizes the typical materials found in an SKF alternator bearing and the
recommended disposal procedure for each.
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Component

Material Composition

DisposallRecycling
Procedure

Rings & Rolling Elements

High-quality carbon chromium
steel (e.g., 100Cr6) or
specialized steel like SKF 3M.

[5]

Recycle as high-quality steel
scrap. These components do
not need to be separated for

general metal recycling.[1]

Cage

Stamped sheet steel, brass, or
polymer (e.g., Polyamide).[1]
[6]

If steel, the entire bearing can
be recycled as a single unit.[1]
If brass or polymer, it is
preferable to separate them for
recycling as pure brass or
plastic, respectively. If
separation is not feasible, the
whole bearing can be recycled

as general metallic material.[1]

Seals/Shields

Typically made of synthetic

rubber or sheet steel.

If possible, separate from the
bearing and recycle according
to the material type

(plastic/rubber or steel).

Lubricant

Polyurea grease with synthetic
oil is common in alternator
bearings.[5]

Residual grease should be
carefully removed and
collected. Industrial greases
may contain chemicals harmful
to the environment and should
be disposed of at a designated
industrial waste or hazardous
waste facility in accordance
with local environmental laws.
[1][2] Do not dispose of in

household waste or drains.

Step-by-Step Disposal and Recycling Protocol

o Degreasing: To the extent possible, wipe off excess grease from the bearing.[1] Collect the

grease and contaminated rags in a sealed, leak-proof container.
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o Grease Disposal: Take the container of used grease to a local recycling center that accepts
used oil and grease, or to an automotive service shop that offers this service.[7]

» Bearing Recycling:

o Option A (Whole Unit): The simplest method is to take the entire bearing (after degreasing)
to a scrap metal recycling facility. The whole bearing can be recycled as general metallic
material.[1]

o Option B (Component Separation): For optimal recycling value, you can disassemble the
bearing and separate the components by material type (steel, brass, polymer). This allows
for more targeted recycling streams.[1]

o Container and Waste Management: All containers used for storing waste materials should be
in good condition, clearly labeled, and stored in a designated area.[1]

Disposal and Recycling Workflow

The following diagram illustrates the decision-making process for the proper handling of a used
SKF 104976 alternator bearing.
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Disposal workflow for the SKF 104976 bearing.
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By following these procedures, researchers, scientists, and professionals can ensure the
environmentally responsible disposal of used automotive components like the SKF 104976
alternator bearing, contributing to a circular economy and minimizing waste.[8] Always adhere
to local laws and regulations regarding waste disposal and recycling.[1][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal Procedures for SKF 104976 Alternator
Bearing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681005#skf-104976-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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